Cas no 885524-31-2 (QUINAZOLINE, 6,7-DIBROMO-4-CHLORO-)

• Product Name: QUINAZOLINE, 6,7-DIBROMO-4-CHLORO-
• CAS No: 885524-31-2
• MF: C₈H₃Br₂ClN₂
• MW: 322.383818864822
• CID: 711942
• Update Time: 2024-01-31

QUINAZOLINE, 6,7-DIBROMO-4-CHLORO- Chemical and Physical Properties

Names and Identifiers

• QUINAZOLINE, 6,7-DIBROMO-4-CHLORO-
• 6,7-dibromo-4-chloroquinazoline

• Inchi： 1S/C8H3Br2ClN2/c9-5-1-4-7(2-6(5)10)12-3-13-8(4)11/h1-3H
• InChI Key： FHOUDEUTXFJXQK-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Br)C(Br)=C2)=C(Cl)N=C1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9